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Compound of Interest

Compound Name: Pyrrolidine, 2-propyl-, (R)-

CAS No.: 86661-34-9

Cat. No.: B11750335

Get Quote

Executive Summary
(R)-2-propylpyrrolidine (CAS: 86661-34-9) is a low-molecular-weight piperidine-like alkaloid

found primarily in the venom of myrmicine ants (e.g., Solenopsis, Monomorium) and, to a

lesser extent, in specific angiosperms (Ruspolia, Pelargonium). Unlike its piperidine cousins

(solenopsins), this five-membered ring structure exhibits distinct nicotinic acetylcholine receptor

(nAChR) modulation profiles. This guide synthesizes the chemotaxonomy, polyketide-based

biosynthesis, and isolation protocols required for its study in drug discovery and chemical

ecology.

Chemical Identity & Stereochemistry
The biological activity of 2-propylpyrrolidine is highly dependent on its stereochemistry. The

(R)-enantiomer is the naturally dominant form in specific ant venoms, whereas the (S)-

enantiomer is often associated with plant-derived proline derivatives.
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Property Data

IUPAC Name (2R)-2-propylpyrrolidine

Molecular Formula C₇H₁₅N

Molecular Weight 113.20 g/mol

Chirality (R)-configuration at C2

Physical State Volatile, colorless liquid (free base)

pKa ~10.5 (estimated)

Solubility
Soluble in organic solvents (CHCl₃, MeOH);

Water soluble as salt

Natural Occurrence
Entomological Sources (Primary)
The most abundant source of (R)-2-propylpyrrolidine is the venom of ants in the subfamily

Myrmicinae.

Genus Solenopsis (Fire Ants): While Solenopsis invicta is famous for piperidines

(solenopsins), minor alkaloid fractions often contain pyrrolidines. The "fugax" group of

Solenopsis (thief ants) is particularly noted for producing 2-alkylpyrrolidines as offensive

toxins to repel brood-raiding competitors.

Genus Monomorium: Species such as Monomorium latinode produce a cocktail of 2,5-

dialkylpyrrolidines and simple 2-alkylpyrrolidines. The (R)-configuration is biosynthetically

favored in these acetogenin-derived pathways.

Botanical Sources (Secondary)
In the plant kingdom, the propyl-pyrrolidine motif often appears as a core substructure of more

complex alkaloids.

Ruspolia hypercrateriformis (Acanthaceae): Contains norruspolinone (1-(pyrrolidin-2-

yl)propan-2-one). Biogenic reduction of the ketone side chain yields the propyl moiety.
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Pelargonium spp.[1] (Geraniaceae): Specific cultivars produce tyramine-derived pyrrolidines

where the propyl chain serves as a lipophilic anchor, enhancing membrane permeability.

Biosynthetic Pathways
The biosynthesis of (R)-2-propylpyrrolidine diverges from the classical tropane alkaloid

pathway. Instead of deriving solely from the amino acid ornithine, it follows a mixed polyketide-

amino acid pathway.

Mechanism
Precursor Formation: L-Ornithine is decarboxylated to putrescine (or cyclized directly).

Polyketide Extension: Acetyl-CoA units are added via a Polyketide Synthase (PKS) module

to form a β-keto chain.

Cyclization & Reduction: The nitrogen attacks the carbonyl chain, followed by stereoselective

reduction to yield the (R)-pyrrolidine ring.
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Caption: Biosynthetic route combining ornithine decarboxylation and polyketide chain extension

to form the (R)-pyrrolidine core.

Pharmacology & Toxicology
Mechanism of Action
(R)-2-propylpyrrolidine acts as a neuromuscular blocker.
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Target: Nicotinic Acetylcholine Receptors (nAChRs).

Mode: Non-competitive antagonism. The lipophilic propyl tail allows the molecule to lodge

within the ion channel pore, blocking Na⁺/K⁺ flux even when acetylcholine is bound.

Effect: In insects, this causes rapid paralysis (venom function). In mammals, it can cause

dermal necrosis and neurotoxicity at high concentrations.

Toxicology Profile
Dermal: Highly irritating; capable of causing "fire ant-like" pustules.

Systemic: Hemolytic activity is lower than that of solenopsins (piperidines), making it a more

specific neurotoxin.

Experimental Protocols
Isolation from Biological Matrix
This protocol is designed for isolation from ant venom or plant lipid fractions.

Reagents: Methanol, HCl (1M), NaOH (1M), Dichloromethane (DCM).

Extraction: Macerate biological material in Methanol (1:10 w/v) for 24 hours. Filter.

Acidification: Evaporate MeOH. Resuspend residue in 0.1M HCl (pH < 3).

Logic: Protonates the alkaloid (R-NH₂⁺), making it water-soluble and separating it from

neutral lipids.

Lipid Wash: Wash the acidic aqueous layer with Hexane (3x) to remove fats/waxes. Discard

Hexane.

Basification: Adjust aqueous phase to pH > 11 using 1M NaOH.

Logic: Deprotonates the alkaloid to its free base form (organic soluble).

Extraction: Extract the basic aqueous phase with DCM (3x).
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Drying: Dry combined DCM layers over anhydrous Na₂SO₄ and concentrate in vacuo.

Analytical Characterization (GC-MS)
To distinguish the (R) enantiomer from the (S) form, chiral derivatization is required.

Column: Chiral Cyclodextrin-based capillary column (e.g., Cyclosil-B).

Derivatization Agent: (S)-N-Trifluoroacetyl-prolyl chloride (TPC).

Procedure: React crude extract with TPC. The resulting diastereomers ((R,S) vs (S,S)) will

have distinct retention times on GC.

Isolation Workflow Diagram
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Caption: Acid-base fractionation workflow to isolate alkaloid free bases from neutral lipid

contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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